Cas no 2384858-59-5 (7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid)

• Product Name: 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid
• CAS No: 2384858-59-5
• MF: C₁₁H₁₆N₄O₅
• MW: 284.268542289734
• CID: 5672948
• PubChem ID: 165768629
• Update Time: 2025-05-18

7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(tert-butoxy)carbonyl]-3-oxo-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]piperazine-6-carboxylic acid
• EN300-1071455
• 7-[(tert-butoxy)carbonyl]-3-hydroxy-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• 2384858-59-5
• EN300-26665137
• 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid

• Inchi： 1S/C11H16N4O5/c1-11(2,3)20-10(19)14-5-7-12-13-9(18)15(7)4-6(14)8(16)17/h6H,4-5H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： XQAAYJMUPPTCBR-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NNC(N2CC1C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.11206962g/mol
• Monoisotopic Mass: 284.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Additional information on 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid

Professional Introduction to Compound with CAS No. 2384858-59-5 and Product Name: 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid

7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid (CAS No. 2384858-59-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of triazolopyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butoxy carbonyl group and an oxo-functionalized triazolopyrazine core makes this molecule a particularly intriguing subject for further investigation.

The structural features of this compound contribute to its unique chemical properties and reactivity. The tert-butoxy carbonyl group serves as a protecting group in organic synthesis, particularly in peptide coupling reactions where it enhances stability and prevents unwanted side reactions. This characteristic makes the compound valuable in the synthesis of more complex molecules, including potential drug candidates. Additionally, the oxo-functionalized triazolopyrazine core introduces a high degree of electronic complexity, which can influence both the compound's solubility and its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Triazolopyrazine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of nitrogen atoms in the triazolopyrazine scaffold allows for multiple hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This has led to increased interest in developing new synthetic routes to access these compounds efficiently.

In the context of drug development, the synthesis of 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid represents a significant step forward. The compound's structural motifs are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, related triazolopyrazine derivatives have shown promise as kinase inhibitors and have been investigated for their ability to modulate protein-protein interactions critical in cancer progression.

The protecting group strategy employed in this compound's synthesis underscores the importance of methodological innovation in pharmaceutical chemistry. The tert-butoxy carbonyl group not only enhances synthetic feasibility but also opens up possibilities for further derivatization. This flexibility is crucial for tailoring the molecule's properties to meet specific pharmacological requirements. Researchers are exploring various functionalization strategies to optimize potency and reduce toxicity.

From a computational chemistry perspective, the electronic distribution within the triazolopyrazine core has been analyzed using density functional theory (DFT) calculations. These studies suggest that the oxo group exerts a strong electron-withdrawing effect, which can modulate the reactivity at other positions within the molecule. Such insights are invaluable for designing molecules with enhanced binding affinity and improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural framework suggests utility as a building block for larger peptidomimetics or as an intermediate in the synthesis of more complex biologics. The ability to incorporate multiple functional groups while maintaining stability makes it an attractive candidate for library screening programs aimed at identifying novel therapeutic agents.

Current research efforts are focused on optimizing synthetic pathways to improve yield and scalability. Advances in catalytic methods have enabled more efficient transformations of key intermediates without compromising purity. These improvements are essential for translating promising laboratory findings into viable clinical candidates.

The biological evaluation of 7-(tert-butoxy)carbonyl-3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylic acid is ongoing across multiple disciplines. In vitro assays are being conducted to assess its interaction with enzymes and receptors relevant to diseases such as cancer and inflammation. Preliminary results indicate that the compound exhibits inhibitory activity against certain kinases at submicromolar concentrations.

The development of novel synthetic methodologies is also contributing to a deeper understanding of triazolopyrazine chemistry. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex heterocyclic frameworks efficiently. These approaches are being leveraged to explore new derivatives with tailored biological activities.

The integration of machine learning models into drug discovery pipelines has further accelerated the identification of promising candidates like this one. Predictive algorithms can analyze vast datasets to identify structural features associated with biological activity. This data-driven approach complements traditional experimental methods by providing rapid insights into molecular optimization strategies.

In conclusion,7-(tert-butoxy)carbonyl-3-oxo-2H,3H,,5H,,6H,,7H,,8H,1,2,4triazolo4,3apiperazine6carboxylic acid (CAS No. 2384858595) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new synthetic routes and biological activities associated with this class of compounds.